Development and characterization of a microfluidic chamber incorporating fluid ports with active suction for localized chemical stimulation of brain slices

Lab on a Chip Pub Date: 2011-05-12 DOI: 10.1039/C1LC20197B

Abstract

We report a novel microfluidic chamber incorporating fluid ports with active suction to achieve localized chemical stimulation of brain slices. A two-level soft-lithography process is used to fabricate fluid ports with integrated injection and suction holes that are connected to underlying microchannels. Fluorescence imaging, particle tracking velocimetry, and cell staining are used to characterize flows around a fluid port with or without active suction to validate effective localization of injected chemicals. To demonstrate biological applicability of the chamber, we show an induction of cortical spreading depression (CSD) waves in mouse brain slices through controlled focal delivery of potassium chloride solution.

Graphical abstract: Development and characterization of a microfluidic chamber incorporating fluid ports with active suction for localized chemical stimulation of brain slices
Development and characterization of a microfluidic chamber incorporating fluid ports with active suction for localized chemical stimulation of brain slices
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